3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine

• IUPAC Name: 3-chloro-6-(2,5-dimethylpyrrol-1-yl)pyridazine
• InChI: InChI=1S/C10H10ClN3/c1-7-3-4-8(2)14(7)10-6-5-9(11)12-13-10/h3-6H,1-2H3
• InChI Key: AMSXUBFXRPMBAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=NN=C(C=C2)Cl)C
• Molecular Formula: C10H10ClN3
• Molecular Weight: 207.66 g/mol

Description

3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine is a chemical compound with the molecular weight of 179.61. Its IUPAC name is 3-chloro-6-(1H-pyrrol-1-yl)pyridazine.

Molecular Structure Analysis

The molecular structure of 3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine is almost planar with a root mean square (r.m.s) deviation of 0.022 Å. The dihedral angle between the aromatic rings is 2.82 (5)°.

Physical And Chemical Properties Analysis

3-Chloro-6-(2,5-dimethyl-1h-pyrrol-1-yl)pyridazine is a powder with a melting point of 180-182 degrees Celsius. It has a molecular weight of 179.61.

Safety and Hazards

The safety information for this compound includes several hazard statements: H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

A mixture of p-TSA (117 mg, 0.618 mmol), 2,5-hexanedione (4.36 mL, 37.1 mmol) and 3-amino-6-chloropyridazine (4.00 g, 30.9 mmol) in toluene (150 mL) was heated at 140° C. for 5 h in a round bottom flask equipped with a condenser and Dean-Stark apparatus. The reaction mixture was cooled to rt and charcoal was added. The mixture was filtered through CELITE and concentrated in vacuo to afford the title compound i-6a. m/z (ES) 208 (MH)+.